Cas no 2171960-11-3 (1-(4-methylphenyl)-1H-pyrazole-5-sulfonyl chloride)

• Product Name: 1-(4-methylphenyl)-1H-pyrazole-5-sulfonyl chloride
• CAS No: 2171960-11-3
• MF: C₁₀H₉ClN₂O₂S
• MW: 256.708659887314
• CID: 5567488
• PubChem ID: 165592669
• Update Time: 2025-05-20

1-(4-methylphenyl)-1H-pyrazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2171960-11-3
• EN300-1591062
• 1-(4-methylphenyl)-1H-pyrazole-5-sulfonyl chloride

• Inchi： 1S/C10H9ClN2O2S/c1-8-2-4-9(5-3-8)13-10(6-7-12-13)16(11,14)15/h2-7H,1H3
• InChI Key： KYFGYQSVFCAACQ-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=NN1C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 256.0073264g/mol
• Monoisotopic Mass: 256.0073264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 60.3Ų

Additional information on 1-(4-methylphenyl)-1H-pyrazole-5-sulfonyl chloride

1-(4-Methylphenyl)-1H-Pyrazole-5-Sulfonyl Chloride (CAS No. 2171960-11-3)

The compound 1-(4-methylphenyl)-1H-pyrazole-5-sulfonyl chloride (CAS No. 2171960-11-3) is a highly specialized organic chemical that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and materials science. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the synthesis of various bioactive molecules. The structure of this compound is characterized by a pyrazole ring substituted with a sulfonyl chloride group at the 5-position and a methylphenyl group at the 4-position, making it a versatile building block for further chemical transformations.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(4-methylphenyl)-1H-pyrazole-5-sulfonyl chloride through various routes, including microwave-assisted synthesis and catalytic methods. These methods not only enhance the yield but also improve the purity of the compound, which is crucial for its application in sensitive biological assays. The sulfonyl chloride functional group is particularly valuable due to its reactivity, allowing for the formation of sulfonamides, sulfonates, and other derivatives that are essential in drug discovery and agrochemical formulations.

In the realm of pharmaceutical research, 1-(4-methylphenyl)-pyrazole-5-sulfonyl chloride has been explored as a potential precursor for developing novel kinase inhibitors. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. By leveraging the unique reactivity of this compound, researchers have successfully synthesized derivatives that exhibit potent inhibitory activity against specific kinase targets. These findings highlight its potential as a lead compound for developing next-generation therapeutic agents.

Beyond pharmaceutical applications, this compound has also found utility in agrochemical research. The pyrazole moiety is known for its pesticidal properties, and the sulfonyl chloride group enhances its stability and bioavailability when incorporated into agricultural chemicals. Recent studies have demonstrated that derivatives of pyrazole sulfonyl chlorides can serve as effective fungicides or herbicides, offering sustainable solutions for crop protection without adverse environmental impacts.

From a materials science perspective, pyrazole-based sulfonyl chlorides like this compound are being investigated for their potential in polymer synthesis and advanced material design. The sulfur atom in the sulfonyl group contributes to strong intermolecular interactions, which can be harnessed to create high-performance polymers with tailored mechanical and thermal properties. This opens up new avenues for applications in electronics, aerospace, and renewable energy technologies.

Moreover, recent computational studies have provided deeper insights into the electronic properties of pyrazole sulfonyl chlorides, revealing their potential as precursors for metal-free catalysts or organic semiconductors. These findings underscore the importance of understanding the molecular structure-function relationships to unlock new functionalities in chemical design.

In conclusion, CAS No. 2171960-11-3, or pyrazole sulfonyl chloride, stands as a testament to the ingenuity of modern chemical synthesis and its far-reaching applications across diverse scientific domains. As research continues to uncover new potentials for this compound, it remains at the forefront of innovation in drug discovery, agrochemical development, and materials science.